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Compound of Interest

Compound Name: Acarbose Dodeca-acetate

cat. No.: B15352002

CAS Number: 149249-91-2

This technical guide provides an in-depth overview of acarbose dodeca-acetate, an
acetylated derivative of the a-glucosidase inhibitor, acarbose. This document is intended for
researchers, scientists, and professionals in the field of drug development and carbohydrate
chemistry.

Core Compound Data

Acarbose dodeca-acetate is primarily known as a synthetic intermediate in the preparation of
acarbose derivatives. Its physical and chemical properties are summarized below.
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Property Value

CAS Number 149249-91-2
Molecular Formula C49H67NO30
Molecular Weight 1150.04 g/mol
Appearance Off-white solid.

Soluble in Dichloromethane, Ethyl Acetate, and

Solubility
THF.

(1S,2S,3S,6S)-4-(Acetoxymethyl)-6-
(((2R,3R,4S,5R,6R)-4,5-diacetoxy-6-
(((2R,3R,4S,5R,6R)-4,5-diacetoxy-2-
(acetoxymethyl)-6-(((2R,3R,4S,5R,6R)-4,5-
Synonyms diacetoxy-2-(acetoxymethyl)-6-

hydroxytetrahydro-2H-pyran-3-yl)oxy)tetrahydro-
2H-pyran-3-yl)oxy)-2-methyltetrahydro-2H-
pyran-3-yl)amino)cyclohex-4-ene-1,2,3-triyl

Triacetate.

Storage Conditions Store at -20 °C.

Experimental Protocols

While a specific, detailed protocol for the synthesis of acarbose dodeca-acetate is not readily
available in the cited literature, a general procedure for the peracetylation of carbohydrates can
be applied.

General Synthesis of Acarbose Dodeca-acetate
(Peracetylation)

This protocol describes a representative method for the acetylation of acarbose to yield
acarbose dodeca-acetate using acetic anhydride and a catalyst.

Materials:

e Acarbose
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Acetic anhydride

Pyridine or Sodium Acetate (as catalyst)

Dichloromethane (or other suitable solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Dissolution: Suspend acarbose in a suitable solvent such as dichloromethane in a round-
bottom flask equipped with a magnetic stirrer.

Catalyst Addition: Add the catalyst (e.g., pyridine or sodium acetate) to the suspension.

Acetylation: Cool the mixture in an ice bath and slowly add acetic anhydride dropwise with
continuous stirring.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir until
completion. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Quenching: Upon completion, carefully quench the reaction by slowly adding it to a saturated
sodium bicarbonate solution to neutralize excess acetic anhydride.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic layer (e.g., dichloromethane).
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» Washing: Wash the organic layer sequentially with water and brine.
e Drying: Dry the organic layer over anhydrous magnesium sulfate.

e Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure
using a rotary evaporator to obtain the crude acarbose dodeca-acetate.

General Purification Protocol

The crude product can be purified using standard chromatographic techniques.
Materials:

e Crude acarbose dodeca-acetate

« Silica gel for column chromatography

e Hexanes and Ethyl Acetate (or other suitable solvent system)

e Glass column for chromatography

» Fraction collector (optional)

Procedure:

e Column Packing: Prepare a silica gel column using a slurry of silica gel in a non-polar
solvent (e.g., hexanes).

o Sample Loading: Dissolve the crude product in a minimal amount of the chromatography
solvent and load it onto the column.

o Elution: Elute the column with a gradient of increasing polarity (e.g., increasing the
proportion of ethyl acetate in hexanes).

» Fraction Collection: Collect fractions and analyze them by TLC to identify those containing
the pure product.

e Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary
evaporator to yield purified acarbose dodeca-acetate.
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Characterization Data

Specific analytical data for acarbose dodeca-acetate is not widely published. However, the
mass spectrum of the parent compound, acarbose, provides a reference for its core structure.

Compound lonization Mode m/z (Observed) Interpretation

Acarbose ESI-MS (Positive) 646.7 [M+H]*

Signaling Pathway and Experimental Workflow

The primary mechanism of action of acarbose, and by extension its derivatives, is the inhibition
of a-glucosidase enzymes in the small intestine. This action reduces the rate of carbohydrate
digestion and absorption.
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Caption: Mechanism of action of Acarbose.
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The following diagram illustrates a general workflow for the synthesis and purification of
acarbose dodeca-acetate.
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Caption: Synthesis and purification workflow.

 To cite this document: BenchChem. [Acarbose Dodeca-acetate: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15352092#acarbose-dodeca-acetate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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